Cas no 14225-97-9 (9H-Purine,6-(chloromethyl)-)

• Product Name: 9H-Purine,6-(chloromethyl)-
• CAS No: 14225-97-9
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• CID: 194602
• PubChem ID: 6243249
• Update Time: 2025-04-19

9H-Purine,6-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,6-(chloromethyl)-
• 6-(chloromethyl)-7H-purine
• 6-Chlormethyl-purin
• 6-chloromethyl-7(9)H-purine
• 6-Chloromethylpurin
• AC1O3113
• NSC526785
• 14225-97-9
• DTXSID50422218
• NSC-526785
• AKOS006388199

• Inchi： 1S/C6H5ClN4/c7-1-4-5-6(10-2-8-4)11-3-9-5/h2-3H,1H2,(H,8,9,10,11)
• InChI Key： WWNOXWLLJWMUCJ-UHFFFAOYSA-N
• SMILES： ClCC1=C2C(=NC=N1)N=CN2

Computed Properties

• Exact Mass: 168.02045
• Monoisotopic Mass: 168.020274
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 0.5

Experimental Properties

• Density: 1.68
• Boiling Point: 274.5°Cat760mmHg
• Flash Point: 119.8°C
• Refractive Index: 1.777
• PSA: 49.44
• LogP: 1.09170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives